![molecular formula C22H30O5 B1249820 [(1S,2R,3S,7R,8R,11S,12R,14Z,17S)-4,8,11,15-tetramethyl-6-oxo-10,18-dioxatetracyclo[9.7.0.02,7.03,17]octadeca-4,14-dien-12-yl] acetate](/img/structure/B1249820.png)
[(1S,2R,3S,7R,8R,11S,12R,14Z,17S)-4,8,11,15-tetramethyl-6-oxo-10,18-dioxatetracyclo[9.7.0.02,7.03,17]octadeca-4,14-dien-12-yl] acetate
Overview
Description
[(1S,2R,3S,7R,8R,11S,12R,14Z,17S)-4,8,11,15-tetramethyl-6-oxo-10,18-dioxatetracyclo[9.7.0.02,7.03,17]octadeca-4,14-dien-12-yl] acetate is a natural product found in Briareum violaceum with data available.
Scientific Research Applications
NMR Spectroscopy and Isomerization Studies
Research has indicated that compounds with complex cyclo and oxacyclo structures can undergo spontaneous isomerization, and such transformations can be studied using techniques like NMR spectroscopy. For instance, a study on bis[(Z)‐cyanomethylidene]‐diazapentacyclodienedicarboxylates revealed spontaneous E/Z isomerization, and the full assignment of signals in the 1H, 13C, and 15N NMR spectra was possible using 2D NMR techniques and quantum chemical calculations (Afonin et al., 2017). Such studies are crucial for understanding the dynamic behavior of complex organic compounds and can be applicable for investigating the behavior of your compound under study.
Oxetane Formation and Cation Intermediates
The synthesis and transformation of compounds with intricate bicyclic and oxabicyclic structures are of significant interest in organic chemistry. For example, oxetane formation through 1,3-migration of benzyloxy groups in certain cations has been documented, providing insights into the structural rearrangements and potential chemical reactivity of such systems (Mosimann & Vogel, 2000). Research in this domain can offer pathways to synthesize novel compounds with potential applications in material science and pharmaceuticals.
Properties
Molecular Formula |
C22H30O5 |
|---|---|
Molecular Weight |
374.5 g/mol |
IUPAC Name |
[(1S,2R,3S,7R,8R,11S,12R,14Z,17S)-4,8,11,15-tetramethyl-6-oxo-10,18-dioxatetracyclo[9.7.0.02,7.03,17]octadeca-4,14-dien-12-yl] acetate |
InChI |
InChI=1S/C22H30O5/c1-11-6-7-17(26-14(4)23)22(5)21-20-18(13(3)10-25-22)15(24)9-12(2)19(20)16(8-11)27-21/h6,9,13,16-21H,7-8,10H2,1-5H3/b11-6-/t13-,16-,17+,18-,19-,20-,21-,22-/m0/s1 |
InChI Key |
GLBPZQWCAQTCDO-MUWAAIESSA-N |
Isomeric SMILES |
C[C@H]1CO[C@]2([C@@H](C/C=C(\C[C@H]3[C@H]4[C@H]([C@@H]1C(=O)C=C4C)[C@@H]2O3)/C)OC(=O)C)C |
Canonical SMILES |
CC1COC2(C(CC=C(CC3C4C(C1C(=O)C=C4C)C2O3)C)OC(=O)C)C |
synonyms |
pachyclavulariaenone B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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